Cas no 2138352-55-1 (1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine
• CAS No: 2138352-55-1
• MF: C₁₃H₂₃N₅
• MW: 249.355221986771
• CID: 5992966
• PubChem ID: 165483225
• Update Time: 2025-05-30

1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine
• 1-(azetidin-3-yl)-N-[(5-methylpiperidin-3-yl)methyl]-1H-pyrazol-5-amine
• 2138352-55-1
• EN300-1131160

• Inchi： 1S/C13H23N5/c1-10-4-11(6-14-5-10)7-16-13-2-3-17-18(13)12-8-15-9-12/h2-3,10-12,14-16H,4-9H2,1H3
• InChI Key： NFIYRPSEJSJFRC-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(CNC2=CC=NN2C2CNC2)C1

Computed Properties

• Exact Mass: 249.19534575g/mol
• Monoisotopic Mass: 249.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.9Ų

Additional information on 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine (CAS No. 2138352-55-1)

The compound 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine (CAS No. 2138352-55-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the azetidine and piperidine moieties, make it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins that play a critical role in signal transduction and are targeted by approximately 34% of all FDA-approved drugs.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as neurodegenerative diseases, cancer, and metabolic disorders. The pyrazole core of this compound is a well-known pharmacophore, often associated with anti-inflammatory and antimicrobial properties. This has led to increased interest in 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine as a potential lead compound for drug development. Its CAS No. 2138352-55-1 is frequently searched in academic and industrial databases, reflecting its relevance in current research.

One of the key advantages of this compound lies in its molecular flexibility, which allows for extensive structure-activity relationship (SAR) studies. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and ability to improve metabolic stability. Meanwhile, the 5-methylpiperidin-3-yl moiety introduces steric and electronic effects that can fine-tune the compound's binding affinity to biological targets. Such features are highly sought after in the design of next-generation pharmaceuticals, particularly those aimed at central nervous system (CNS) disorders.

The synthesis of 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions, including N-alkylation and reductive amination. These processes are optimized to achieve high yields and purity, which are critical for preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and ensure its quality. The compound's CAS No. 2138352-55-1 is often referenced in patent literature, highlighting its commercial potential.

From a drug discovery perspective, the compound's ability to cross the blood-brain barrier (BBB) is a topic of significant interest. This property is crucial for developing treatments for Alzheimer's disease, Parkinson's disease, and other CNS-related conditions. Recent studies have also explored its potential as an allosteric modulator, a mechanism that offers advantages over traditional orthosteric drugs, such as reduced side effects and improved selectivity. These findings align with the growing trend toward precision medicine and personalized therapies.

In addition to its pharmacological applications, 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine is also being investigated for its role in chemical biology and proteomics. Its unique structure makes it a valuable tool for probing protein-ligand interactions and identifying new drug targets. The compound's CAS No. 2138352-55-1 is frequently cited in research papers focusing on high-throughput screening (HTS) and fragment-based drug design (FBDD).

As the pharmaceutical industry continues to embrace artificial intelligence (AI) and machine learning (ML) for drug discovery, compounds like 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine are likely to play a pivotal role. These technologies enable researchers to predict the compound's ADME (absorption, distribution, metabolism, and excretion) properties and optimize its bioavailability more efficiently. This aligns with the broader shift toward computational chemistry and in silico modeling, which are revolutionizing the way new drugs are developed.

In summary, 1-(azetidin-3-yl)-N-(5-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine (CAS No. 2138352-55-1) represents a compelling area of research with far-reaching implications for medicine and biotechnology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. Whether you are a medicinal chemist, a pharmacologist, or a biotech entrepreneur, this compound offers exciting opportunities for innovation and discovery.